Cas no 143257-97-0 (4-Piperidinecarboxamide,N-ethyl-1-hexyl-N-methyl-4-phenyl-)

4-Piperidinecarboxamide,N-ethyl-1-hexyl-N-methyl-4-phenyl- Properties

Names and Identifiers

• 4-Piperidinecarboxamide,N-ethyl-1-hexyl-N-methyl-4-phenyl-
• N-ethyl-1-hexyl-N-methyl-4-phenylpiperidine-4-carboxamide
• SAMERIDINE
• UNII-NQP2Y50Y6B
• 4-Piperidinecarboxamide, N-ethyl-1-hexyl-N-methyl-4-phenyl-
• AKOS015909863
• DTXSID30162367
• N-Ethyl-1-hexyl-N-methyl-4-phenylisonipecotamide
• 143257-97-0
• NS00125558
• Q7409294
• BDBM309407
• SCHEMBL419071
• NQP2Y50Y6B
• US9656961, Example 00127
• Sameridine [INN]
• N-Ethyl-1-hexyl-N-methyl-4-phenyl-4-piperidinecarboxamide
• CHEMBL2104504
• N-ethyl-1-hexyl-N-methyl-4-phenyl-4-piperidinecarboxamide hydrochloride
• +Expand

• InChIKey： TYWUGCGYWNSRPS-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H34N2O/c1-4-6-7-11-16-23-17-14-21(15-18-23,20(24)22(3)5-2)19-12-9-8-10-13-19/h8-10,12-13H,4-7,11,14-18H2,1-3H3
• SMILES： C(N(C)C(C1(C2C=CC=CC=2)CCN(CCCCCC)CC1)=O)C

Computed Properties

• Exact Mass: 330.26700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 330.267114
• Heavy Atom Count: 24
• Complexity: 368
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 23.6

Experimental Properties

• LogP: 4.01670
• PSA: 23.55000
• Refractive Index: 1.514
• Boiling Point: 452.9°Cat760mmHg
• Flash Point: 172.8°C
• Density: 0.985